![molecular formula C8H12ClF3O2S B2584043 [(1R,2R)-2-(Trifluoromethyl)cyclohexyl]methanesulfonyl chloride CAS No. 2248375-74-6](/img/structure/B2584043.png)
[(1R,2R)-2-(Trifluoromethyl)cyclohexyl]methanesulfonyl chloride
Description
[(1R,2R)-2-(Trifluoromethyl)cyclohexyl]methanesulfonyl chloride is a useful research compound. Its molecular formula is C8H12ClF3O2S and its molecular weight is 264.69. The purity is usually 95%.
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Scientific Research Applications
Molecular Structure Analysis
A study on the molecular structure of methane sulfonyl chloride through electron diffraction identified models that agreed with experimental data, differing mainly in the O–S–O angle and vibration amplitudes for nonbonded distances. The preferred model showcased specific geometric parameters, suggesting a detailed understanding of such compounds' structural attributes (Hargittai & Hargittai, 1973).
Synthesis Process Insights
Research on the synthesis process of methyl sulfonamide using methanesulfonyl chloride revealed optimized reaction conditions that achieved a product yield of 87%-89%, highlighting the chemical's role in synthesizing sulfonamide derivatives (Zhao Li-fang, 2002).
Kinetic and Spectroscopic Characterization
A study characterized highly reactive methanesulfonates derived from methanesulfonyl chloride, providing insights into solvolysis reactions and reactivity, which is crucial for understanding the compound's behavior in various chemical processes (Bentley et al., 1994).
Electrochemical Properties in Ionic Liquids
The electrochemical properties of vanadium pentoxide in a methanesulfonyl chloride-aluminum chloride ionic liquid were studied, showing the potential of [(1R,2R)-2-(Trifluoromethyl)cyclohexyl]methanesulfonyl chloride in advanced material applications, such as battery technologies (Su, Winnick, & Kohl, 2001).
Reaction Mechanism Elucidation
Research on the one-electron reduction of methanesulfonyl chloride has shed light on the formation of sulfonyl radicals and their interactions in oxygenated solutions, contributing to a deeper understanding of its reaction mechanisms and potential applications in organic synthesis and isomerization processes (Tamba et al., 2007).
Properties
IUPAC Name |
[(1R,2R)-2-(trifluoromethyl)cyclohexyl]methanesulfonyl chloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12ClF3O2S/c9-15(13,14)5-6-3-1-2-4-7(6)8(10,11)12/h6-7H,1-5H2/t6-,7+/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XWDHQTYXURGFHM-NKWVEPMBSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C(C1)CS(=O)(=O)Cl)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC[C@H]([C@@H](C1)CS(=O)(=O)Cl)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12ClF3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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